Cas no 2451256-43-0 (Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2451256-43-0
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 5194749
• Update Time: 2026-03-05

Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)8-7(9(13)14)15-10-6(12)4-3-5-16(8)10/h3-5,9H,2H2,1H3
• InChI Key： CIKWCJAWLWAVKO-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(OCC)=O)N1C=CC=C2Br

Additional information on Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-43-0)

The compound Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-43-0) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule belongs to the imidazo[1,2-a]pyridine class, a scaffold renowned for its diverse biological activities. The presence of a bromine substituent at the 8-position and a difluoromethyl group at the 2-position enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and heterocyclic compounds, which are pivotal in addressing unmet medical needs.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their versatility in medicinal chemistry. The Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate structure is often explored for its potential in kinase inhibition and antiviral activity, aligning with current trends in targeting COVID-19 therapeutics and cancer treatment. Its carboxylate ester functionality further allows for facile derivatization, making it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2451256-43-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, the incorporation of fluorine atoms and bromine in this molecule offers unique advantages. Fluorination is a key strategy in modern drug design to improve metabolic stability and bioavailability, while bromine serves as a handle for further functionalization via cross-coupling reactions. These features make Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate a sought-after reagent for palladium-catalyzed reactions and Suzuki-Miyaura couplings, which are widely used in the synthesis of complex organic molecules.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, imidazo[1,2-a]pyridine derivatives are investigated for their pesticidal properties and herbicidal activity. The difluoromethyl group, in particular, is known to enhance the bioactivity of agrochemicals, making this compound a candidate for developing next-generation crop protection agents. This dual applicability in pharmaceuticals and agrochemicals underscores its importance in interdisciplinary research.

Quality control and analytical characterization of Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate are critical for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. The compound's CAS No. 2451256-43-0 serves as a unique identifier in regulatory submissions and patent filings, facilitating its traceability in global markets.

In conclusion, Ethyl 8-bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2451256-43-0) represents a cutting-edge tool in chemical synthesis and drug development. Its multifaceted applications, coupled with the rising interest in fluorinated compounds and heterocyclic chemistry, position it as a compound of significant scientific and commercial value. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in advancing both human health and agricultural productivity.